Cas no 1368369-97-4 (1-{thieno2,3-cpyridin-2-yl}ethan-1-one)

• Product Name: 1-{thieno2,3-cpyridin-2-yl}ethan-1-one
• CAS No: 1368369-97-4
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD22066015
• CID: 4594014
• PubChem ID: 82410426
• Update Time: 2025-11-01

1-{thieno2,3-cpyridin-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{thieno[2,3-c]pyridin-2-yl}ethan-1-one
• Ethanone, 1-thieno[2,3-c]pyridin-2-yl-
• 1-thieno[2,3-c]pyridin-2-ylethanone
• Z2522939918
• 1-{thieno2,3-cpyridin-2-yl}ethan-1-one

• MDL： MFCD22066015
• Inchi： 1S/C9H7NOS/c1-6(11)8-4-7-2-3-10-5-9(7)12-8/h2-5H,1H3
• InChI Key： IDGAFMKNYJNWLE-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC2C=CN=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 1-{thieno2,3-cpyridin-2-yl}ethan-1-one

Comprehensive Analysis of 1-{Thieno[2,3-c]pyridin-2-yl}ethan-1-one (CAS No. 1368369-97-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of heterocyclic chemistry, 1-{thieno[2,3-c]pyridin-2-yl}ethan-1-one (CAS 1368369-97-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This thienopyridine derivative combines the electronic properties of thiophene and pyridine rings, making it valuable for pharmaceutical research, material science, and organic synthesis. Researchers frequently search for "synthesis of thienopyridine derivatives" or "CAS 1368369-97-4 applications," reflecting growing demand for specialized heterocycles.

The molecular structure of 1-{thieno[2,3-c]pyridin-2-yl}ethan-1-one features a planar fused-ring system with a ketone functional group at the 1-position, contributing to its reactivity in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role as a precursor for pharmacologically active compounds, particularly in developing kinase inhibitors and central nervous system (CNS) targeting agents. Industry trends show increased searches for "thienopyridine-based drug discovery" and "1368369-97-4 solubility data," underscoring its relevance in medicinal chemistry.

From a synthetic perspective, this compound demonstrates excellent compatibility with modern green chemistry protocols, including microwave-assisted synthesis and catalytic hydrogenation. Environmental considerations have driven interest in "sustainable heterocycle production" and "1368369-97-4 eco-friendly synthesis," aligning with global initiatives for greener pharmaceutical manufacturing. The electron-deficient pyridine moiety enhances its utility in constructing π-conjugated materials for organic electronics, a hot topic in "organic semiconductor development" searches.

Analytical characterization of CAS 1368369-97-4 typically involves HPLC purity analysis, mass spectrometry, and X-ray crystallography to confirm its structural integrity. Quality control discussions frequently include queries about "1368369-97-4 NMR spectrum" and "thienopyridine stability testing," reflecting end-user needs for reliable analytical data. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature applications in material science.

Emerging research explores the compound's potential in agrochemical intermediates and photoactive materials, with patent analyses revealing growing IP activity around "thieno[2,3-c]pyridine derivatives." Market intelligence indicates rising demand for "CAS 1368369-97-4 suppliers" and "custom synthesis services," particularly from regions with strong fine chemical manufacturing capabilities. Regulatory databases confirm its compliance with major chemical inventories (TSCA, REACH), addressing common queries about "1368369-97-4 regulatory status."

Future prospects for 1-{thieno[2,3-c]pyridin-2-yl}ethan-1-one include expanded applications in bioconjugation chemistry and metal-organic frameworks (MOFs), areas generating substantial academic interest. The compound's structure-activity relationships continue to be investigated through computational modeling, responding to industry needs for "in silico screening of thienopyridines." With its balanced lipophilicity (LogP ~2.1) and hydrogen bonding capacity, this scaffold remains a focus for rational drug design strategies worldwide.